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Compound of Interest

Compound Name: 5'-Bromo-2'-hydroxyacetophenone

Cat. No.: B072681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for handling 5'-Bromo-2'-
hydroxyacetophenone (CAS No. 1450-75-5), ensuring a secure laboratory environment.

Adherence to these procedures is imperative for minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
5'-Bromo-2'-hydroxyacetophenone is a hazardous substance that can cause skin irritation,

serious eye irritation, and potential respiratory irritation.[1][2][3] The use of appropriate personal

protective equipment is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields conforming to EN166.

[4]

To protect against splashes

and airborne particles that can

cause severe eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[4][5]

To prevent skin contact which

can lead to irritation.[1][2]

Body Protection

Long-sleeved laboratory coat.

For significant splash risk, a

chemical-resistant apron is

recommended.

To protect the skin from

accidental contact.

Respiratory Protection

Generally not required with

adequate ventilation. In cases

of insufficient ventilation or

potential for aerosol

generation, a NIOSH/MSHA

approved respirator (e.g., N95

dust mask) is recommended.

[5]

To prevent inhalation of dust or

vapors, which can cause

respiratory irritation.[1][2][6]

Health and Safety Information
Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard Statements H315 Causes skin irritation.[1][5][7]

H319
Causes serious eye irritation.

[1][5][7]

H335
May cause respiratory

irritation.[1][6]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4][6][8]

P264
Wash skin thoroughly after

handling.[6][7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6][7]

[8]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][6][7]

P405 Store locked up.[2][6]

P501

Dispose of contents/container

to an approved waste disposal

plant.[2][3]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Table 3: First Aid Protocols

Exposure Route First Aid Procedure

In case of eye contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6]

In case of skin contact
Wash off with soap and plenty of water. Consult

a physician.[6]

If inhaled

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.[6]

If swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[6]

Operational Plan for Safe Handling
A systematic approach to handling 5'-Bromo-2'-hydroxyacetophenone is essential to

minimize exposure and prevent accidents. The following protocol outlines the key steps from

preparation to the conclusion of work.

Experimental Protocol: Safe Handling of 5'-Bromo-2'-hydroxyacetophenone

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[2]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]

Don the appropriate PPE as specified in Table 1.

Handling:

Weigh and transfer the solid form of 5'-Bromo-2'-hydroxyacetophenone within the fume

hood to minimize the release of dust.
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Avoid contact with skin and eyes.[6]

Keep the container tightly closed when not in use.[2]

Post-Procedure:

Thoroughly decontaminate all work surfaces with a suitable solvent and cleaning agent.

Segregate all waste materials containing 5'-Bromo-2'-hydroxyacetophenone into a

clearly labeled hazardous waste container.

Carefully remove PPE, avoiding self-contamination, and dispose of or decontaminate it as

appropriate.

Wash hands thoroughly after handling.[6][7]

Disposal Plan
Proper disposal of 5'-Bromo-2'-hydroxyacetophenone and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol

Waste Segregation:

All solid waste contaminated with 5'-Bromo-2'-hydroxyacetophenone (e.g., weighing

paper, contaminated gloves, absorbent materials) should be placed in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid waste containing 5'-Bromo-2'-hydroxyacetophenone should be collected in a

separate, sealed, and labeled hazardous waste container.

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical

name "5'-Bromo-2'-hydroxyacetophenone".
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Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Final Disposal:

Dispose of contents and container to an approved waste disposal plant.[2][3]

Do not let the product enter drains.[4]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance on the final disposal of this chemical waste.

Workflow for Safe Handling
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Preparation

Handling (in Fume Hood)

Post-Procedure & Disposal
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Weigh and transfer chemical

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Perform experimental work

Decontaminate work surfaces

Keep container closed

Segregate hazardous waste
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Wash hands thoroughly
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Caption: Workflow for the safe handling of 5'-Bromo-2'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b072681?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.fishersci.com/store/msds?partNumber=AAH6197909&productDescription=5+-BRMO-2+-HYDRXYACETOPHEN+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42013~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:48:55~~2-Hydroxyacetophenone~~
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/383406
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.htm
https://www.tcichemicals.com/IN/en/p/B2061
https://www.tcichemicals.com/IN/en/p/B2061
https://wap.guidechem.com/msds/1450-75-5.html
https://www.benchchem.com/product/b072681#personal-protective-equipment-for-handling-5-bromo-2-hydroxyacetophenone
https://www.benchchem.com/product/b072681#personal-protective-equipment-for-handling-5-bromo-2-hydroxyacetophenone
https://www.benchchem.com/product/b072681#personal-protective-equipment-for-handling-5-bromo-2-hydroxyacetophenone
https://www.benchchem.com/product/b072681#personal-protective-equipment-for-handling-5-bromo-2-hydroxyacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072681?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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